3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-(4-methylpyridin-2-yl)sulfanylpiperidine-1-carboxylate
• InChI: InChI=1S/C16H24N2O2S/c1-12-7-8-17-14(10-12)21-13-6-5-9-18(11-13)15(19)20-16(2,3)4/h7-8,10,13H,5-6,9,11H2,1-4H3
• InChI Key: KROJLDLJWZQBME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)SC2CCCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol

Description

3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a heterocyclic compound featuring a piperidine core modified with a tert-butyl carbamate group and a 4-methyl-pyridin-2-ylsulfanyl substituent. The tert-butyl ester moiety serves as a protective group for the amine, enhancing stability during synthetic processes, while the sulfur-containing pyridinyl group may confer nucleophilicity and influence binding interactions in medicinal chemistry applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate starting materials such as 1,5-diaminopentane.

Introduction of the Pyridine Ring: The pyridine ring is introduced through a nucleophilic substitution reaction, where a suitable pyridine derivative reacts with the piperidine ring.

Attachment of the Methyl Group: The methyl group is introduced via an alkylation reaction using a methylating agent such as methyl iodide.

Formation of the Tert-Butyl Ester: The tert-butyl ester functional group is formed through esterification, where the carboxylic acid group of the piperidine derivative reacts with tert-butyl alcohol in the presence of an acid catalyst.

Industrial Production Methods

Industrial production of 3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity, using industrial-grade reagents and catalysts.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups within the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted piperidine derivatives with various functional groups.

Scientific Research Applications

3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is utilized in various scientific research fields, including:

Chemistry: Used as a building block for synthesizing complex organic molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic applications, such as drug development and pharmacological studies.

Industry: Employed in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor, receptor agonist, or antagonist, depending on its structure and functional groups. The exact molecular targets and pathways involved vary based on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of piperidine/tert-butyl ester derivatives with diverse substituents. Below is a detailed comparison with structurally related compounds, focusing on molecular properties, biological activity, and synthetic utility.

Table 1: Comparative Analysis of Piperidine/Pyrrolidine-tert-butyl Ester Derivatives

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	Source
Target Compound : 3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester	C17H24N2O2S	4-Methyl-pyridin-2-ylsulfanyl	Potential intermediate for drug synthesis; inferred stability from tert-butyl group
4-{5-(4-hydroxy-3-methoxy-phenyl)...}-piperidine-1-carboxylic acid tert-butyl ester (C1)	C27H29NO7	Curcumin-derived polyphenolic substituent	Antiproliferative activity against multidrug-resistant cancer cells (IC50 ~0.1–1 μM)
(3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic acid	C17H23NO4	Phenyl group at C4	Used in peptide synthesis; molecular weight 305.37 g/mol; moderate respiratory hazard
3-(2-Methoxy-phenylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	C18H25NO3S	2-Methoxy-phenylsulfanylmethyl	Intermediate for CNS-targeting drugs; commercial availability (Santa Cruz Biotechnology)
(R)-3-(pyridin-4-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	C14H20N2O2S	Pyridin-4-ylsulfanyl on pyrrolidine	Chiral building block for asymmetric synthesis; improved solubility due to pyrrolidine ring
4-(4-Methoxycarbonyl-phenyl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester	C18H23NO4	4-Methoxycarbonyl-phenyl	Lachrymator; irritant to eyes/respiratory system; used in polymer chemistry

Structural and Functional Differences

• Curcumin derivative (C1) () exhibits significantly higher molecular complexity and bioactivity due to its extended conjugated system, enabling potent anticancer effects.
• Synthetic Utility: Compounds like 3-(2-Methoxy-phenylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester () are synthesized via nucleophilic substitution, similar to methods described for thiazolidine-containing analogs (e.g., one-pot reactions in ).
• Safety and Handling: The phenyl-substituted analog () and methoxycarbonyl derivative () require precautions for respiratory irritation, suggesting similar hazards for the target compound.

Biological Activity

3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a chemical compound that has garnered attention due to its potential biological activities. This compound features a piperidine ring, a carboxylic acid moiety, and a tert-butyl ester group, contributing to its unique properties and versatility in medicinal chemistry.

Molecular Structure and Properties

• Molecular Formula : C16H24N2O3S
• Molecular Weight : Approximately 308.4 g/mol
• CAS Number : 1353959-55-3

The presence of the 4-methyl-pyridin-2-ylsulfanyl group is significant as it may influence the biological activity of the compound, particularly in terms of interaction with biological targets.

Property	Value
Molecular Formula	C16H24N2O3S
Molecular Weight	308.4 g/mol
CAS Number	1353959-55-3
Key Functional Groups	Piperidine, Carboxylic Acid, Tert-butyl Ester

Biological Activity

Research indicates that compounds with piperidine and pyridine structures often exhibit notable biological activities, including:

• Antimicrobial Activity : Similar compounds have shown effectiveness against various microbial strains.
• CNS Activity : Some derivatives are being explored for potential central nervous system effects.

Case Studies and Research Findings

• Antimicrobial Studies : A study assessing similar piperidine derivatives demonstrated significant antibacterial activity against Gram-positive and Gram-negative bacteria. The structure-activity relationship (SAR) suggested that modifications to the pyridine ring could enhance efficacy against specific pathogens.
• CNS Activity Evaluation : In a comparative analysis of various piperidine derivatives, it was found that certain substitutions on the pyridine ring could lead to improved binding affinity to neurotransmitter receptors, indicating potential applications in treating neurological disorders.
• In Vivo Pharmacokinetics : A pharmacokinetic study conducted on related compounds revealed promising absorption rates and bioavailability profiles, suggesting that 3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester could be suitable for further development in therapeutic applications.

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Biological Activity
3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester	C16H24N2O3S	Antimicrobial, CNS activity
4-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester	C16H24N2O2S	Potential CNS activity
1-tert-butyl 4-methyl piperidine-1,4-dicarboxylate	C12H21NO4	Drug development applications

Q & A

Basic: What are the standard synthetic routes for preparing 3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester?

The synthesis typically involves multi-step reactions , including:

• Protection of the piperidine nitrogen with a tert-butoxycarbonyl (Boc) group to prevent unwanted side reactions.
• Sulfur-mediated coupling between the pyridine-thiol derivative and the piperidine scaffold under mild oxidative conditions (e.g., using disulfide exchange or thiol-ene reactions).
• Deprotection and purification via column chromatography or recrystallization to isolate the final product .

Critical parameters include reaction temperature (often 0–25°C), solvent choice (e.g., dichloromethane or DMF), and catalysts like triethylamine for pH control .

Basic: Which analytical techniques are recommended for characterizing this compound?

Key methods include:

• NMR spectroscopy (¹H and ¹³C) to confirm the presence of the tert-butyl ester (δ ~1.4 ppm for nine equivalent protons) and pyridinylsulfanyl group (aromatic protons at δ 7–8 ppm) .
• High-resolution mass spectrometry (HRMS) to verify molecular weight and fragmentation patterns.
• HPLC with UV detection (λ = 254 nm) to assess purity (>95% by area normalization) .

For stereochemical analysis, chiral chromatography or X-ray crystallography may be required .

Advanced: How do modifications to the pyridine or piperidine rings affect the compound's biological activity?

Structural-activity relationship (SAR) studies reveal:

• Pyridine substituents : Introducing electron-withdrawing groups (e.g., nitro or cyano) at the 4-position enhances enzyme inhibition by altering electron density in the pyridine ring .
• Piperidine modifications : Replacing the tert-butyl ester with a carboxylic acid increases solubility but reduces membrane permeability .
• Sulfur position : Shifting the sulfanyl group to the pyrimidine ring (vs. pyridine) reduces binding affinity to targets like kinases by ~50% .

Comparative data from analogs (e.g., tert-butyl 4-[(4-cyanopyridin-2-yl)sulfanyl]piperidine-1-carboxylate) highlight the importance of substituent polarity and steric bulk .

Advanced: What strategies can mitigate conflicting data in enzyme inhibition assays involving this compound?

Contradictions in IC₅₀ values may arise from:

• Assay conditions : Standardize buffer pH (e.g., pH 7.4 for physiological relevance) and ionic strength to minimize false positives .
• Enzyme source : Use recombinant enzymes from the same expression system to reduce variability.
• Control experiments : Include a known inhibitor (e.g., staurosporine for kinases) to validate assay integrity .

Dose-response curves with triplicate measurements and outlier analysis (e.g., Grubbs’ test) improve reproducibility .

Basic: What are the stability considerations for storing this compound?

• Storage : Keep at –20°C in airtight, light-resistant containers under inert gas (e.g., argon) to prevent hydrolysis of the Boc group .
• Decomposition signs : Discoloration (yellowing) or precipitate formation indicates degradation.
• Solvent compatibility : Avoid protic solvents (e.g., water, methanol) for long-term storage; use anhydrous DMSO or acetonitrile .

Advanced: How can reaction yields be optimized during the coupling of pyridinylsulfanyl groups to the piperidine scaffold?

• Solvent optimization : Use DMF or THF for better solubility of sulfur-containing intermediates .
• Catalyst selection : Employ Pd(OAc)₂ or CuI for Ullmann-type coupling, achieving yields >80% under reflux .
• Temperature control : Maintain 50–60°C to balance reaction rate and side-product formation .

Post-reaction workup with silica gel chromatography (hexane/EtOAc gradient) improves purity .

Advanced: What computational methods are suitable for modeling the interaction of this compound with biological targets?

• Molecular docking : Use AutoDock Vina or Schrödinger Suite to predict binding modes to enzymes (e.g., kinases) .
• Molecular dynamics (MD) simulations : GROMACS or AMBER can simulate ligand-receptor stability over 100 ns trajectories, highlighting key residues (e.g., Lys72 in PI3Kγ) .
• QM/MM calculations : Assess electronic interactions between the sulfanyl group and catalytic sites .

Validate predictions with mutagenesis studies (e.g., alanine scanning) .